Cas no 2094282-71-8 (N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide)

• Product Name: N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide
• CAS No: 2094282-71-8
• MF: C₁₅H₁₅FN₂O₂S
• MW: 306.355205774307
• CID: 5834216
• PubChem ID: 126830782
• Update Time: 2025-06-08

N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide
• Z2683059081
• EN300-26597622
• 2094282-71-8

• Inchi： 1S/C15H15FN2O2S/c16-15-9-8-14(10-17-15)21(19,20)18(11-12-6-7-12)13-4-2-1-3-5-13/h1-5,8-10,12H,6-7,11H2
• InChI Key： DXOIFZFEQHLZAA-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)F)(N(C1C=CC=CC=1)CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 306.08382706g/mol
• Monoisotopic Mass: 306.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide

Comprehensive Overview of N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide (CAS No. 2094282-71-8)

N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide (CAS 2094282-71-8) is a specialized sulfonamide derivative with a unique molecular structure combining a pyridine core, fluorine substitution, and cyclopropylmethyl and phenyl functional groups. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design, often associated with enzyme inhibition and receptor modulation.

Researchers are increasingly exploring N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide for its possible applications in small-molecule therapeutics. The presence of the 6-fluoro group enhances metabolic stability and bioavailability, a feature highly sought after in modern drug discovery. Meanwhile, the cyclopropylmethyl side chain may contribute to improved membrane permeability, a critical factor for CNS-active compounds. These attributes make it a compelling subject for studies on structure-activity relationships (SAR).

In the context of green chemistry, synthetic routes for CAS 2094282-71-8 are being optimized to reduce environmental impact. Recent publications highlight catalytic methods to assemble the pyridine-sulfonamide backbone with higher atom economy. Such advancements align with the growing demand for sustainable synthesis in the fine chemical industry. Additionally, computational chemists employ molecular docking simulations to predict interactions between this compound and biological targets, accelerating hit-to-lead optimization.

The compound’s physicochemical properties—such as logP, pKa, and solubility—are frequently analyzed using high-throughput screening platforms. These data are invaluable for medicinal chemistry projects targeting GPCRs or kinases. Notably, the N-phenyl substitution pattern in N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide resembles motifs found in approved drugs, sparking interest in its patent landscape and potential as a preclinical candidate.

Beyond pharmaceuticals, CAS 2094282-71-8 has been investigated in agrochemical formulations. Its fluoropyridine segment exhibits herbicidal and fungicidal activity, mirroring trends in crop protection research. Regulatory agencies scrutinize such compounds for ecotoxicology profiles, driving innovations in degradation pathways analysis. This dual applicability underscores its versatility across life sciences.

Analytical characterization of N-(cyclopropylmethyl)-6-fluoro-N-phenylpyridine-3-sulfonamide relies on advanced techniques like LC-MS, NMR, and X-ray crystallography. These methods confirm stereochemical purity and polymorphic forms, essential for intellectual property protection. Furthermore, QSAR models incorporating this compound’s data help refine predictive algorithms for ADMET properties.

As the scientific community prioritizes fragment-based drug discovery, the compact yet functionalized structure of 2094282-71-8 offers a valuable chemical probe. Collaborative efforts between academia and industry aim to elucidate its mechanism of action, particularly in orphan disease targets. With rigorous safety profiling and scalable synthesis, this sulfonamide derivative could emerge as a cornerstone in next-generation therapeutic development.